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Compound of Interest

Compound Name: Cycloheptanecarbaldehyde

Cat. No.: B1584565

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cycloheptanecarbaldehyde, a valuable
building block in organic synthesis and drug discovery. The document details its commercial
availability from various suppliers, outlines a common and reliable synthetic protocol, and
provides essential safety and handling information.

Commercial Availability and Suppliers

Cycloheptanecarbaldehyde is available from a range of chemical suppliers, catering to
different research and development needs, from small-scale laboratory use to larger quantities
for process development. Purity levels and pricing can vary significantly between suppliers. A
summary of commercially available options is presented below.

Table 1: Commercial Suppliers of Cycloheptanecarbaldehyde
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. Catalog ] ] ]
Supplier Purity Quantity Price (USD) Notes
Number
Price may
Fisher require login
o AC15818050 -
Scientific (via Not Specified 5¢g ~$978.94 for
0 (example) ] ]
eMolecules) confirmation.
[1]
Product sold
without
analytical
) data; buyer
Sigma-
assumes
Aldrich C98403 "As-is" Not Specified  Not Available o
_ responsibility
(AldrichCPR) )
for purity
confirmation.
All sales are
final.
Combi-Blocks QH-0262 95% Not Specified  Not Specified -
TRC C991218 Not Specified 25 mg $45 -
Apollo
o OR938281 95% 100 mg $203 -
Scientific
Apollo
o OR938281 95% 250 mg $290 -
Scientific
AK Scientific 5899AB Not Specified 250 mg $244 -
American
Custom
. CHMO0299275 95% 5 mg $498.26 -
Chemicals
Corp.

Other potential suppliers include Hangzhou Sage Chemical Co., Ltd., Jiangsu Aikon

Biopharmaceutical R&D co.,Ltd., Shandong Xiya Chemical Co., Ltd., Shanghai Anmike

Chemical Co. Ltd., and Shandong Ono Chemical Co., Ltd.[2]
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Synthesis of Cycloheptanecarbaldehyde

While several synthetic routes to cycloheptanecarbaldehyde exist, a common and reliable
laboratory-scale method is the oxidation of the corresponding primary alcohol,

cycloheptanemethanol. The Swern oxidation is a widely used method for this transformation
due to its mild reaction conditions and high tolerance for various functional groups.[3][4][5][6]

Experimental Protocol: Swern Oxidation of
Cycloheptanemethanol

This protocol is a representative procedure based on the principles of the Swern oxidation.[3]
[4][5][6][7] Researchers should adapt this procedure as needed based on their specific
laboratory conditions and safety protocols.

Materials and Reagents:

¢ Cycloheptanemethanol

o Oxalyl chloride ((COCI)2)

e Dimethyl sulfoxide (DMSO)

o Triethylamine (EtsN)

¢ Dichloromethane (CH2Clz), anhydrous

o Water (H20)

e Brine (saturated agueous NaCl solution)

e Magnesium sulfate (MgSOa4) or Sodium sulfate (Na2SOa4), anhydrous

» Standard laboratory glassware, including a three-necked round-bottom flask, dropping
funnels, and a magnetic stirrer

Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Procedure:
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e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, and two dropping funnels under a nitrogen or argon atmosphere, add
anhydrous dichloromethane (10 volumes relative to the alcohol). Cool the flask to -78 °C
using a dry ice/acetone bath.

» Activator Addition: To the cooled dichloromethane, add oxalyl chloride (2 equivalents)
dropwise, ensuring the internal temperature does not rise significantly.

o DMSO Addition: In a separate dropping funnel, prepare a solution of dimethyl sulfoxide (4
equivalents) in anhydrous dichloromethane. Add this solution dropwise to the reaction
mixture over a period of 30-60 minutes, maintaining the temperature at -78 °C. Stir the
resulting mixture for one hour.

» Alcohol Addition: Prepare a solution of cycloheptanemethanol (1 equivalent) in anhydrous
dichloromethane (5 volumes). Add this solution dropwise to the reaction mixture at -78 °C.
Stir for an additional two hours at this temperature.

o Base Addition: Add triethylamine (5 equivalents) dropwise to the reaction mixture, still at -78
°C. After the addition is complete, allow the reaction mixture to slowly warm to room
temperature.

o Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel
and wash sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

« Purification: The resulting crude product can be purified by silica gel column chromatography
to yield pure cycloheptanecarbaldehyde.

Note: The Swern oxidation produces volatile and malodorous dimethyl sulfide as a byproduct,
as well as toxic carbon monoxide gas.[4] Therefore, this procedure must be carried out in a
well-ventilated fume hood.

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the synthesis of cycloheptanecarbaldehyde
via Swern oxidation.

Click to download full resolution via product page
Caption: Workflow for the synthesis of cycloheptanecarbaldehyde.

Safety and Handling

Cycloheptanecarbaldehyde is a flammable liquid and vapor and can cause skin and serious
eye irritation.[8] It may also cause respiratory irritation.[8]

Precautionary Measures:

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use non-
sparking tools and take precautionary measures against static discharge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

For comprehensive safety information, always consult the Safety Data Sheet (SDS) provided
by the supplier.[1][2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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